(5-Isopropyl-2-methylpyridin-3-yl)methanamine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: (2-methyl-5-propan-2-ylpyridin-3-yl)methanamine
• InChI: InChI=1S/C10H16N2/c1-7(2)10-4-9(5-11)8(3)12-6-10/h4,6-7H,5,11H2,1-3H3
• InChI Key: MDACBHCDPMJHNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C(C)C)CN

Description

(5-Isopropyl-2-methylpyridin-3-yl)methanamine is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 96.6 mg (0.370 mmol) of 1-(2-methyl-5-(prop-1-en-2-yl)pyridin-3-yl)-N-((oxobornyl)methylene)methanamine and 88.5 mg (0.372 mmol) of CoCl2.6H2O in 4 mL of EtOH at 50° C. was added 160 mg of NaBH4 in 2 portions. After heating the mixture at 50° C. under Ar for 5 h, the reaction mixture was cooled and 5 N HCl was added to a pH=1. The mixture was stirred at r.t. for 15 h and concentrated. Water was added, and NH4OH was added to a pH=9. The aqueous layer was extracted with the extract of (40 mL of CHCl3: 5 mL of MeOH: 5 mL H2O) (2×). The combined extracts were dried over Na2SO4, filtered, and concentrated. (5-isopropyl-2-methylpyridin-3-yl)methanamine was used in the next reaction without further purification.